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Compound of Interest

Compound Name: Pentachlorocyclopropane

Cat. No.: B1630593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and is not a substitute for a formal safety data sheet (SDS) or a comprehensive risk

assessment. All personnel handling pentachlorocyclopropane must be thoroughly trained in

its hazards and the required safety procedures.

Executive Summary
Pentachlorocyclopropane (PCCP) is a colorless liquid with a faint minty odor, utilized in

organic synthesis. While its toxicological properties have not been fully investigated, available

data indicates that it is a hazardous substance requiring stringent safety protocols. This guide

provides an in-depth overview of the known hazards associated with

pentachlorocyclopropane, detailed safety precautions for its handling, and available

toxicological data. It is crucial to note that comprehensive data on the metabolic and signaling

pathways of this compound are not currently available in published literature.

Physicochemical and Toxicological Data
The following tables summarize the key physicochemical and toxicological properties of

pentachlorocyclopropane based on available data.

Table 1: Physicochemical Properties of Pentachlorocyclopropane
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Property Value Reference

Chemical Formula C₃HCl₅ [1][2]

CAS Number 6262-51-7 [1][3]

Molecular Weight 214.31 g/mol [3]

Appearance Colorless liquid [1]

Odor Faint minty odor [2][4]

Density 1.668 g/mL at 25 °C [3][5]

Boiling Point 55-56 °C at 7 mmHg [3][5]

Flash Point 101 °C (213.8 °F) - closed cup [5]

Solubility
Sparingly soluble in organic

solvents.
[6]

Table 2: Toxicological Data for Pentachlorocyclopropane

Parameter Species
Route of
Administrat
ion

Value
Observed
Effects

Reference

Lethal Dose

(LD)
Rat Oral 78 mg/kg

Visual field

changes,

somnolence,

convulsions.

[4]

Lethal Dose

(LD)
Rat Dermal 2 g/kg

Tremor,

necrotic

gastrointestin

al changes.

[4]

Known Hazards
Pentachlorocyclopropane is classified as a hazardous substance with the following primary

concerns:
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Irritant: It is irritating to the skin, eyes, and respiratory system.[7][8] Direct contact can cause

redness, pain, and inflammation.

Systemic Effects: The toxicological properties of this substance have not been fully

investigated.[1] However, ingestion may lead to central nervous system effects and necrotic

changes in the gastrointestinal tract.[1]

Inhalation Hazard: While not fully characterized, inhalation of vapors may be harmful.[7]

Reactivity: Pentachlorocyclopropane is thermally unstable and can decompose at

temperatures above 100°C.[2] It is also incompatible with strong oxidizing agents and strong

bases.[9]

Decomposition Products: When heated to decomposition, it emits toxic and irritating gases,

including hydrogen chloride, carbon monoxide, and carbon dioxide.[1][7]

Safety Precautions and Handling
Strict adherence to the following safety protocols is mandatory when handling

pentachlorocyclopropane.

Personal Protective Equipment (PPE)
Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1]

Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[1] The specific

glove material should be chosen based on a risk assessment and compatibility with

chlorinated hydrocarbons.

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1] A lab coat

is the minimum requirement, with additional protection as determined by the scale of the

operation.

Respiratory Protection: All handling of pentachlorocyclopropane should be conducted in a

well-ventilated area, preferably within a certified chemical fume hood.[1] If engineering
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controls are not sufficient, a respirator compliant with OSHA's 29 CFR 1910.134 or European

Standard EN 149 must be used.[1]

Handling and Storage
Ventilation: Use with adequate ventilation to keep airborne concentrations low.[1]

Hygiene: Wash thoroughly after handling.[1] Remove contaminated clothing and wash it

before reuse.[1] Avoid contact with eyes, skin, and clothing.[1] Do not eat, drink, or smoke in

areas where the chemical is handled.

Storage: Keep the container tightly closed when not in use.[1] Store in a cool, dry, well-

ventilated area away from incompatible substances such as strong oxidizing agents and

strong bases.[1][9]

Spill and Emergency Procedures
Spill Cleanup: In case of a spill, immediately evacuate the area. Clean up spills immediately,

observing all precautions outlined in the PPE section.[1] Provide ventilation.[1] Absorb the

spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a suitable

container for disposal.

First Aid:

Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Get medical aid immediately.[1]

Skin: Get medical aid. Flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[1]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person. Get medical aid immediately.[1]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing,

give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1]

Experimental Protocols
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Detailed experimental protocols for the toxicological studies cited in this guide are not readily

available in the public domain. The provided LD50 values are from secondary sources. For any

new toxicological studies, it is recommended to follow established guidelines such as those

from the Organisation for Economic Co-operation and Development (OECD) for acute oral and

dermal toxicity testing.

Visualizations
As there is no available information on the specific signaling or metabolic pathways of

pentachlorocyclopropane, the following diagrams illustrate logical workflows for safe handling

and emergency response based on the known hazards.
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Preparation Phase

Handling Phase

Emergency Response

Conduct Risk Assessment Review Safety Data Sheet (SDS) Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Ventilated Work Area
(Chemical Fume Hood) Handle Pentachlorocyclopropane

Avoid Skin/Eye Contact
and Inhalation

Store in Tightly Closed Container

Wash Hands After Handling

Spill or Exposure Occurs

Evacuate Area

Administer First Aid Seek Immediate Medical Attention Report Incident
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Skin Contact Eye Contact Inhalation Ingestion

Exposure to Pentachlorocyclopropane

Remove Contaminated Clothing Flush Eyes with Water
for at least 15 minutes Move to Fresh Air Rinse Mouth with Water

Wash Skin with Plenty of Water
for at least 15 minutes

Seek Medical Aid

Seek Immediate Medical Aid Provide Artificial Respiration
if not breathing

Give Oxygen if breathing is difficult

Seek Medical Aid

Give 2-4 cupfuls of water or milk
if conscious and alert

Do Not Induce Vomiting

Seek Immediate Medical Aid

Pentachlorocyclopropane
(C₃HCl₅) > 100°C Decomposition Products

Hydrogen Chloride (HCl)

Carbon Monoxide (CO)

Carbon Dioxide (CO₂)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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